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Abstract: This document provides a detailed protocol for the free radical chlorination of
cyclohexane. It is important to note that this reaction is characteristically non-selective and
yields a mixture of chlorinated products, including monochlorocyclohexane, various isomers of
dichlorocyclohexane (1,1-, cis-1,2-, trans-1,2-, 1,3-, and 1,4-), and polychlorinated species.
These application notes describe a representative laboratory procedure using sulfuryl chloride
as the chlorinating agent and 2,2'-azobisisobutyronitrile (AIBN) as a radical initiator. The
protocol covers the reaction setup, execution, product isolation, and purification. Furthermore, it
includes a discussion on the reaction mechanism and the expected product distribution.

Reaction Mechanism

The free radical chlorination of an alkane like cyclohexane proceeds through a chain reaction
mechanism involving three distinct stages: initiation, propagation, and termination.[1][2]

e Initiation: The reaction begins with the homolytic cleavage of the initiator (e.g., AIBN) or the
chlorine source (e.g., Clz) to generate free radicals.[2][3] For instance, chlorine gas can be
cleaved by UV light or heat to form two chlorine radicals (Cle).[1][2]

» Propagation: These highly reactive chlorine radicals then abstract a hydrogen atom from
cyclohexane, creating a cyclohexyl radical (CeH11¢) and hydrogen chloride (HCI).[4] This
cyclohexyl radical subsequently reacts with a chlorine molecule (Cl2) to produce
chlorocyclohexane (CeH11Cl) and a new chlorine radical, which continues the chain.[2] To
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form dichlorocyclohexane, a chlorine radical abstracts a hydrogen from the already
chlorinated cyclohexane, forming a chlorocyclohexyl radical, which then reacts with Clz to
yield dichlorocyclohexane.[4]

Termination: The chain reaction is terminated when two radicals combine, removing the
reactive species from the mixture.[4][5] This can occur through the combination of two
chlorine radicals, a chlorine radical and a cyclohexyl radical, or two cyclohexyl radicals.[2]
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Initiation Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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